Cas no 1040665-53-9 (3-phenyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-phenyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1040665-53-9
• MF: C₂₁H₁₄N₄O₂S₂
• MW: 418.491461277008
• CID: 5383858
• PubChem ID: 27373153
• Update Time: 2025-05-30

3-phenyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS024482935
• VU0614918-1
• 3-phenyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
• F3382-4151
• 3-phenyl-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one
• 1040665-53-9

• Inchi： 1S/C21H14N4O2S2/c26-20-18-16(11-12-28-18)22-21(25(20)15-9-5-2-6-10-15)29-13-17-23-19(24-27-17)14-7-3-1-4-8-14/h1-12H,13H2
• InChI Key： UQDWTQPLQCGHRL-UHFFFAOYSA-N
• SMILES： S(CC1=NC(C2C=CC=CC=2)=NO1)C1=NC2C=CSC=2C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 418.05581805g/mol
• Monoisotopic Mass: 418.05581805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-phenyl-2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

3-Phenyl-2-{[(3-phenyl-1,2,4-Oxadiazol-5-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 1040665-53-9, known as 3-phenyl-2-{[(3-phenyl-1,2,4-Oxadiazol-5-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of thienopyrimidones, which are known for their potential applications in drug discovery and materials science. The molecule's structure is characterized by a thienopyrimidine ring system fused with an oxadiazole moiety and a phenyl group, along with a sulfanyl group that introduces additional electronic and steric effects.

Thienopyrimidones are a subclass of heterocyclic compounds that have gained significant attention in recent years due to their unique electronic properties and biological activities. The presence of the oxadiazole group in this compound further enhances its reactivity and stability. Oxadiazoles are known for their ability to act as electron-deficient aromatic systems, making them valuable in various chemical reactions and applications.

The synthesis of 3H,4H-thieno[3,2-d]pyrimidinone derivatives has been extensively studied in the context of developing novel pharmaceutical agents. Recent research has focused on the optimization of synthetic routes to improve yield and purity while maintaining the structural integrity of the molecule. For instance, methodologies involving microwave-assisted synthesis have been explored to accelerate reaction times and enhance selectivity.

One of the most promising applications of this compound lies in its potential as a biological scaffold for drug development. The thienopyrimidine core has been implicated in various pharmacological activities, including anti-inflammatory, anticancer, and antiviral effects. The incorporation of the phenyl group and the oxadiazole moiety further modulates these activities by introducing additional functional groups that can interact with biological targets.

Recent studies have also highlighted the importance of sulfur-containing groups in medicinal chemistry. The sulfanyl group present in this compound not only contributes to its structural stability but also plays a critical role in its bioavailability and metabolic profile. Researchers have investigated the impact of sulfur substitution on the compound's pharmacokinetics and toxicity profiles, paving the way for its potential use in therapeutic applications.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate the precise molecular geometry of this compound. These studies have provided valuable insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its reactivity and interaction with other molecules.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have been used to predict its electronic structure, reactivity trends, and potential interactions with biological macromolecules such as proteins and nucleic acids. These computational models complement experimental findings and provide a more holistic view of the compound's behavior.

From a materials science perspective, this compound's unique electronic properties make it a candidate for applications in optoelectronics and semiconducting materials. The conjugated system within the molecule allows for efficient charge transport properties, which are essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Ongoing research is exploring ways to optimize these properties for practical applications.

In conclusion,3-phenyl-2-{[(3-phenyl-1,2,4-Oxadiazol-5-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidinone represents a fascinating example of how complex organic molecules can be designed to meet diverse functional requirements. Its intricate structure combines multiple functional groups that contribute to its versatile properties, making it a subject of intense scientific interest across various disciplines.